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Cat. No.: B1266183

Get Quote

Technical Guide: Butyl 2-Chloropropanoate
Precision Parameters, Synthesis Protocols, and Application in Chiral Chemistry

Executive Summary
Butyl 2-chloropropanoate (n-butyl 2-chloropropionate, CAS 54819-86-2) is a critical alkyl

ester intermediate used primarily in the synthesis of optically active herbicides

(aryloxyphenoxypropionates) and pharmaceutical building blocks. Its value lies in its structural

versatility: it possesses a leaving group (

-chlorine) susceptible to nucleophilic substitution and an ester moiety amenable to hydrolysis or
transesterification.

This guide provides a rigorous technical analysis of its physicochemical properties, focusing on

the pressure-dependence of its boiling point and density—critical factors for process engineers

designing vacuum distillation units. Furthermore, we detail a self-validating synthesis protocol

via the chlorination of butyl lactate, a method preferred for maintaining enantiomeric purity in

chiral applications.
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Physicochemical Profile
The physical constants of butyl 2-chloropropanoate are governed by the lipophilic butyl chain

counterbalancing the polar

-chloro ester group. This results in a compound with moderate volatility and a density close to
that of water, yet immiscible with it.[1]

Table 1: Core Physical Properties
Property Value / Range Conditions Note

CAS Number 54819-86-2 -

Distinct from Butyl

Chloroacetate (CAS

590-02-3)

Molecular Weight 164.63 g/mol - -

Boiling Point (Atm) 184.5 ± 8.0 °C 760 mmHg

Extrapolated; thermal

degradation risk at

this temp.

Boiling Point (Vac) 66 – 69 °C 1.0 mmHg
Recommended

distillation range [1].

Density 1.00 – 1.02 g/mL 20 °C

Lower than methyl

ester (1.075 g/mL)

due to butyl chain

volume.

Refractive Index 1.42 – 1.43 20 °C
Useful for quick purity

checks.

Flash Point ~74.5 °C Closed Cup
Combustible liquid

(Class IIIA).

Solubility Immiscible Water
Soluble in EtOH,

Et2O, Acetone.
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Critical Distinction: Researchers must not confuse this compound with Butyl Chloroacetate

(CAS 590-02-3). While boiling points are similar (~183°C), their reactivity profiles differ

significantly due to the steric hindrance of the methyl group at the alpha position in 2-

chloropropanoate.

Thermodynamic Analysis: Boiling Point & Density
3.1 Pressure-Temperature Causality
Distilling butyl 2-chloropropanoate at atmospheric pressure (184.5°C) is ill-advised due to the

risk of elimination reactions (dehydrohalogenation) or racemization if the product is chiral.

Vacuum Distillation Logic: Reducing pressure to <10 mmHg is essential. The boiling point

drops logarithmically with pressure.

Nomograph Application: Using the Clausius-Clapeyron relation, a setpoint of 66–69°C at 1

mmHg provides the optimal balance between evaporation rate and thermal stability.

3.2 Density Trends
Unlike simple alkyl esters where density decreases significantly with chain length, the heavy

chlorine atom maintains the density of butyl 2-chloropropanoate near unity (1.01 g/mL).

Process Implication: In aqueous workups, phase separation can be slow if the aqueous layer

has a similar density (e.g., dilute brine). It is recommended to use saturated NaCl (density

~1.2 g/mL) to ensure the organic ester layer floats, preventing emulsion formation.

Experimental Protocol: Synthesis via Thionyl Chloride
This protocol describes the conversion of n-butyl lactate to n-butyl 2-chloropropanoate. This

route is superior to direct esterification of 2-chloropropionic acid because it allows for the use of

chiral lactate pools (e.g., L-butyl lactate) to generate chiral chlorides (with inversion of
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configuration if using SOCl2/Pyridine, or retention via double inversion mechanisms depending

on specific conditions).

4.1 Reaction Mechanism & Causality
The hydroxyl group of the lactate is converted to a chlorosulfite intermediate, which then

collapses to the chloride.

Reagent: Thionyl Chloride (

).

Catalyst: Pyridine (sequesters HCl, preventing acid-catalyzed degradation).

Byproducts:

(gas) and

(gas) – drives reaction entropy.

4.2 Step-by-Step Methodology
Reagents:

n-Butyl Lactate (1.0 equiv)

Thionyl Chloride (1.1 equiv)

Pyridine (0.05 - 1.0 equiv, depending on chirality requirements)

Solvent: Dichloromethane (DCM) or neat (if temperature is controlled).

Workflow:

Setup: Equip a 3-neck Round Bottom Flask (RBF) with a reflux condenser, pressure-

equalizing addition funnel, and a scrubber trap (NaOH) for acidic gases.

Charging: Add n-butyl lactate and pyridine to the flask. Cool to 0–5°C.

Addition: Add
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dropwise over 2 hours. Causality: Slow addition prevents thermal runaway and minimizes
byproduct formation.

Heating: Once addition is complete, warm to room temperature, then heat to 70–75°C for 2

hours to drive the

evolution to completion.

Degassing: Apply a mild vacuum (200 mmHg) to remove residual gases.

Purification: Perform fractional distillation under high vacuum. Collect the fraction boiling at

66–69°C (1 mmHg).

4.3 Visualization: Synthesis & Purification Logic

n-Butyl Lactate
(Start)

Chlorosulfite
Intermediate

Nucleophilic Attack

Thionyl Chloride
(Reagent)

Heating (75°C)
-SO2, -HCl

SNi or SN2 Mechanism Crude
Butyl 2-Chloropropanoate

Gas Evolution Vacuum Distillation
(1 mmHg)

Purification Pure Product
(BP 66-69°C @ 1mmHg)

Fraction Collection

Click to download full resolution via product page

Caption: Figure 1. Conversion of butyl lactate to butyl 2-chloropropanoate via chlorosulfite

intermediate, followed by vacuum fractionation.

Quality Control & Characterization
To ensure the product meets "Drug Development" standards (purity >98%), the following self-

validating checks are required:

Refractive Index Check:

Measure at 20°C. Target range: 1.420 – 1.430.

Logic: A value <1.41 suggests residual butanol; >1.44 suggests polymerization or high-

boiling impurities.
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GC-FID Analysis:

Column: DB-5 or equivalent non-polar capillary column.

Profile: The ester peak should be the dominant major peak. Look for the "lactate" peak

(starting material) which elutes earlier due to hydrogen bonding differences on some

columns, or later depending on silylation.

Density Verification:

Weigh exactly 1.00 mL. Mass should be 1.01 ± 0.01 g. Significant deviation indicates

water contamination (lighter) or polychlorinated byproducts (heavier).

Applications in Drug Development
Butyl 2-chloropropanoate serves as a Chiral Synthon.

Nucleophilic Substitution: The chlorine atom at the C2 position is an excellent leaving group.

Reaction with phenols (in the presence of

) yields aryloxypropionates, a scaffold found in lipid-lowering agents and herbicides.

Kinetic Resolution: Lipases can be used to hydrolyze the ester enantioselectively, enriching

the optical purity of the remaining ester or the produced acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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